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Compound of Interest

Compound Name:
2H-Azepin-2-one, 1-(3-

aminopropyl)hexahydro-

Cat. No.: B1265785 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This guide provides essential physicochemical data for N-(3-aminopropyl)caprolactam, a

derivative of caprolactam with applications in various chemical syntheses. The information is

presented to support research and development activities.

Physicochemical Properties
N-(3-aminopropyl)caprolactam is an organic compound featuring both an amine and a lactam

functional group.[1] Its chemical structure allows for a range of reactions, making it a versatile

intermediate.[1] The fundamental properties of this molecule are summarized below.

Table 1: Molecular Formula and Weight of N-(3-aminopropyl)caprolactam

Property Value Reference

Chemical Formula C9H18N2O [1][2][3]

Molecular Weight 170.25 g/mol [1][2]

CAS Number 24566-95-8 [1][2]

Structural and Molecular Relationship
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The chemical formula dictates the molecular weight, providing a foundational understanding of

the compound's stoichiometry and mass.

N-(3-aminopropyl)caprolactam Molecular Formula
C9H18N2O

 has Molecular Weight
170.25 g/mol

 results in
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Caption: Relationship between compound, formula, and molecular weight.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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